Cas no 2171256-23-6 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid)

• Product Name: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid
• CAS No: 2171256-23-6
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6448092
• PubChem ID: 165535883
• Update Time: 2025-05-24

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid
• EN300-1520858
• 2171256-23-6
• 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetamido}acetic acid

• Inchi： 1S/C23H25N3O6/c1-2-19(22(30)25-11-20(27)24-12-21(28)29)26-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,30)(H,26,31)(H,28,29)/t19-/m1/s1
• InChI Key： FRYXAKYROSPMLS-LJQANCHMSA-N
• SMILES： O(C(N[C@@H](C(NCC(NCC(=O)O)=O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid

Introduction to 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic Acid (CAS No. 2171256-23-6)

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid (CAS No. 2171256-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins. Its unique structure and properties make it an essential component in the development of novel therapeutic agents.

The chemical structure of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be selectively removed under mild conditions, allowing for precise control over the synthesis process.

Recent studies have highlighted the importance of this compound in the development of bioactive peptides. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives play a crucial role in enhancing the stability and bioavailability of peptides designed for therapeutic applications. The study found that the Fmoc group effectively shields sensitive functional groups during synthesis, leading to higher yields and improved purity of the final products.

In addition to its use in peptide synthesis, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc group can be strategically incorporated into prodrug designs to improve their pharmacokinetic properties, such as solubility and permeability. A 2023 study in the European Journal of Medicinal Chemistry reported that Fmoc-containing prodrugs exhibited enhanced stability and reduced toxicity compared to their non-Fmoc counterparts.

The synthesis of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid involves several well-established chemical reactions. The first step typically involves the protection of the amino group with the Fmoc group using N,N-diisopropylethylamine (DIPEA) as a base. This is followed by the coupling of the protected amino acid with an appropriate carboxylic acid using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC). The final step involves deprotection under mild acidic conditions, such as treatment with piperidine, to yield the desired compound.

The purity and quality of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid are critical for its successful application in pharmaceutical research. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques for quality control and analysis. These methods ensure that the compound meets stringent purity standards, which is essential for reproducibility and consistency in research and development.

In conclusion, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetamido}acetic acid (CAS No. 2171256-23-6) is a versatile and important compound in medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for the synthesis of bioactive peptides and prodrugs, contributing to advancements in drug discovery and development. As research continues to uncover new applications for this compound, its significance in the field is likely to grow even further.